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Compound of Interest

Compound Name: LY 233536

Cat. No.: B1675628 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive protocol for the preparation, handling, and

storage of a stock solution of LY 233536 using Dimethyl Sulfoxide (DMSO) as the solvent. LY
233536 is a competitive NMDA receptor antagonist, and accurate preparation of stock solutions

is critical for ensuring experimental reproducibility and data integrity.[1][2] This guide includes

detailed chemical properties, a step-by-step experimental protocol, safety precautions, and

diagrams illustrating the preparation workflow and the compound's mechanism of action.

Chemical and Physical Properties of LY 233536
A summary of the key chemical and physical properties of LY 233536 is presented below. This

data is essential for accurate calculations and understanding the compound's characteristics.

Property Value Source

Molecular Formula C₁₂H₁₉N₅O₂ [1][3]

Molecular Weight 265.31 g/mol [1][3]

CAS Number 136845-59-5 [1][3]

Appearance Solid (assumed) N/A

Mechanism of Action
Competitive NMDA Receptor

Antagonist
[1][2]
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Experimental Protocol: Preparing a 10 mM Stock
Solution
This protocol details the steps to prepare a 10 mM stock solution of LY 233536 in DMSO. The

final concentration can be adjusted as needed by modifying the initial calculations.

2.1 Materials and Equipment

LY 233536 powder

Anhydrous/ACS Grade Dimethyl Sulfoxide (DMSO)[4]

Analytical balance (sensitive to 0.1 mg)

Microcentrifuge tubes or amber glass vials

Pipettes (P1000, P200) and sterile, nuclease-free tips

Vortex mixer

Sonicator (optional, for aiding dissolution)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

2.2 Step-by-Step Procedure

Step 1: Calculation Calculate the mass of LY 233536 required to prepare the desired volume

and concentration. The formula for this calculation is:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol ) /

1000

Example for 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x 265.31 g/mol / 1000

= 2.65 mg

Step 2: Weighing

Place a clean, empty microcentrifuge tube or vial on the analytical balance and tare it.
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Carefully weigh the calculated amount (e.g., 2.65 mg) of LY 233536 powder directly into the

tube.

Step 3: Dissolution

Using a calibrated pipette, add the calculated volume of DMSO (e.g., 1 mL) to the tube

containing the LY 233536 powder.

Close the tube tightly and vortex the solution for 1-2 minutes until the powder is completely

dissolved.

Visually inspect the solution against a light source to ensure no solid particles remain. If

dissolution is slow, brief sonication in a water bath can be used to facilitate the process.

Step 4: Aliquoting and Storage

To avoid repeated freeze-thaw cycles which can degrade the compound, it is recommended

to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile

microcentrifuge tubes.

Label each aliquot clearly with the compound name, concentration, date of preparation, and

solvent.

Store the aliquots under the recommended conditions as outlined in the table below.

Quantitative Data and Handling Summary
This table provides key quantitative information for the handling and storage of LY 233536
stock solutions.
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Parameter Recommendation Notes

Solvent Anhydrous DMSO

High-purity, anhydrous DMSO

is recommended to prevent

compound degradation.[4]

Typical Stock Concentration 10 - 50 mM

Higher concentrations may be

possible depending on

solubility limits.

Short-Term Storage 0 - 4°C (Days to Weeks) For immediate use.[1]

Long-Term Storage -20°C (Months to Years)
Recommended for preserving

stability.[1] Protect from light.

Freeze-Thaw Cycles Avoid

Aliquoting into single-use

volumes is highly

recommended.

Safety Precautions
Always handle LY 233536 and DMSO in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE, including gloves, a lab coat, and safety glasses.

DMSO is a powerful solvent that can facilitate the absorption of substances through the skin.

[5] Avoid direct contact. If skin contact occurs, wash the affected area thoroughly with water.

Consult the Safety Data Sheet (SDS) for both LY 233536 and DMSO before handling.

Visualized Workflow and Signaling Pathway
5.1 Experimental Workflow

The following diagram illustrates the logical flow of the stock solution preparation protocol.
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Caption: Workflow for preparing LY 233536 stock solution.

5.2 Signaling Pathway: NMDA Receptor Antagonism

LY 233536 acts as a competitive antagonist at the NMDA receptor. It competes with the

endogenous agonist, glutamate, for the binding site on the receptor, thereby inhibiting ion

channel opening and subsequent downstream signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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